Nivegacetor

• CAS: 2443487-67-8
• Molecular Formula: C23H25F2N7O2
• Molecular Weight: 469.5 g/mol
• InChI: InChI=1S/C23H25F2N7O2/c1-33-20-9-17(10-26-29-20)31-11-13-2-3-14(12-31)21(13)27-23-28-22-19(4-5-32(22)30-23)34-18-7-15(24)6-16(25)8-18/h6-10,13-14,19,21H,2-5,11-12H2,1H3,(H,27,30)/t13-,14+,19-,21?/m1/s1
• InChIKey: YYYGNCPNCFDABE-GMFBMTQSSA-N

Nivegacetor (RG6289) Overview

Nivegacetor (CAS 2443487-67-8, also known as RG6289 or RO-7269162) is an investigational, orally bioavailable small molecule classified as a second-generation gamma-secretase modulator (GSM) [1]. Developed by Hoffmann-La Roche, it is currently in Phase 2/3 clinical development for the treatment of Alzheimer's disease (AD) [1]. Unlike gamma-secretase inhibitors (GSIs), which block the enzyme complex outright and have led to significant toxicity in clinical trials, Nivegacetor modulates the cleavage of amyloid precursor protein (APP) by the gamma-secretase complex, shifting production away from longer, aggregation-prone amyloid-beta (Aβ) peptides such as Aβ42, and toward shorter, less pathogenic species like Aβ37 and Aβ38 [2]. Its molecular formula is C23H25F2N7O2, with a molecular weight of 469.49 g/mol [3].

Target engagement Gamma-secretase modulation with reported Notch-sparing selectivity context

Model systems APP processing and Aβ peptide profiling in cellular and in vivo models

Research stage Investigational-stage tool for translational amyloid pathway research

• [1] Alzforum. Nivegacetor. Accessed 2026. https://www.alzforum.org/therapeutics/nivegacetor View Source
• [2] Wikipedia contributors. Nivegacetor. Wikipedia, The Free Encyclopedia. July 22, 2025. https://en.m.wikipedia.org/wiki/Nivegacetor View Source
• [3] IUPHAR/BPS Guide to Pharmacology. nivegacetor ligand page. Accessed 2026. https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=13509 View Source

Why Nivegacetor Cannot Be Substituted

Substituting Nivegacetor with an earlier generation gamma-secretase modulator (GSM) or a gamma-secretase inhibitor (GSI) is not scientifically valid due to fundamental differences in mechanism of action, selectivity, and clinical safety profiles. GSIs like semagacestat non-selectively inhibit all gamma-secretase cleavage, leading to toxic accumulation of substrates and worsening of cognition in Phase 3 trials, which resulted in program termination [2]. First-generation GSMs, derived from NSAIDs, suffer from poor potency (IC50 in the micromolar range) and inadequate brain penetration [1]. Other second-generation GSMs, such as BMS-932481, were discontinued due to drug-induced liver injury (DILI) [3], while PF-06648671, E2212, and others failed to progress beyond Phase 1 [1]. Nivegacetor combines high potency (IC50 < 10 nM), demonstrated Notch-sparing selectivity, and a favorable safety profile that has allowed progression into Phase 2/3 trials [4].

Mechanism-class mismatch

Gamma-secretase inhibitors (GSIs) non-selectively block all substrates; shifting to a modulator context may not replicate Notch-sparing profile and can introduce substrate accumulation confounding.

Potency and selectivity context

First-generation GSMs exhibit micromolar IC50 and limited brain penetration. Other second-generation GSMs differ in selectivity and reported tolerability endpoints, making direct interchangeability unsupported.

Development-stage mismatch

Several second-generation GSMs were discontinued in Phase 1 due to liver injury signals or lack of progression; research-use context and endpoint profiles are not interchangeable without validation.

• [1] Alzforum. Second-Generation γ-Secretase Modulator Heads to Phase 2. November 17, 2023. https://www.alzforum.org/news/conference-coverage/second-generation-g-secretase-modulator-heads-phase-2 View Source
• [2] Doody RS, et al. A phase 3 trial of semagacestat for treatment of Alzheimer's disease. N Engl J Med. 2013;369(4):341-50. (Referenced via background on GSI failure). View Source
• [3] Mechanistic investigation of liver injury induced by BMS-932481, an experimental ɣ-secretase modulator. Toxicol Sci. 2023. https://pubmed.ncbi.nlm.nih.gov/37584663/ View Source
• [4] NeurologyLive. Y-Secretase Modulator RG6289 Produces Dose-Dependent Shift of Amyloid-ß Monomers in Phase 1 Study. July 30, 2024. https://www.neurologylive.com/view/y-secretase-modulator-rg6289-produces-dose-dependent-shift-amyloid--oligomers-phase-1-study View Source

Nivegacetor Differentiation Evidence

Notch-Sparing Selectivity vs. GSIs

Nivegacetor demonstrates a critical mechanistic advantage over gamma-secretase inhibitors (GSIs) by potently reducing Aβ42/Aβ40 while sparing Notch processing. GSIs like semagacestat caused dose-limiting toxicities due to non-selective inhibition of essential substrates [1]. In contrast, Nivegacetor has exhibited no effect on human Notch-1 processing, establishing a broad selectivity profile [2]. The compound's potency for Aβ42 reduction is reported as IC50 < 10 nM, without inhibiting Notch activity up to 25 µM, indicating a therapeutic window > 2,500-fold . This selectivity is fundamental for achieving a tolerable safety profile, a key differentiator from failed GSIs.

Notch-sparing selectivity

Head-to-head

No Notch-1 inhibition at ≤25 µM vs. GSIs inhibiting Notch, leading to substrate toxicities. Selectivity window >2,500-fold (Aβ42 IC50 vs. Notch IC50).

Supports research models requiring chronic exposure without Notch-related confounding.

In vitro characterization; Phase 1 tolerability data available.

Evidence Dimension	Notch-1 processing inhibition
Target Compound Data	No inhibition of Notch-1 activity at therapeutic concentrations (IC50 > 25,000 nM)
Comparator Or Baseline	Semagacestat (GSI): non-selective inhibitor; Avagacestat (GSI): inhibited Notch at higher doses, leading to cognitive worsening in Phase 2 trials
Quantified Difference	Therapeutic index for Nivegacetor is >2,500-fold (Aβ42 IC50 vs. Notch IC50), whereas GSIs lack meaningful selectivity
Conditions	In vitro characterization; confirmation in human Phase 1 study demonstrating favorable safety profile in healthy volunteers for up to 14 days of daily dosing

Why This Matters

Notch-sparing selectivity is the defining feature that enables chronic dosing without the on-target toxicity that caused the clinical failure of gamma-secretase inhibitors, a critical procurement criterion for translational AD research.

• [1] Doody RS, et al. A phase 3 trial of semagacestat for treatment of Alzheimer's disease. N Engl J Med. 2013;369(4):341-50. View Source
• [2] NeurologyLive. Y-Secretase Modulator RG6289 Produces Dose-Dependent Shift of Amyloid-ß Monomers in Phase 1 Study. July 30, 2024. https://www.neurologylive.com/view/y-secretase-modulator-rg6289-produces-dose-dependent-shift-amyloid--oligomers-phase-1-study View Source

Potency Advantage Over Earlier GSMs

Nivegacetor demonstrates an IC50 for Aβ42 reduction in the low nanomolar range, representing a greater than 100-fold improvement in potency compared to first-generation GSMs derived from NSAIDs . The IUPHAR/BPS Guide to Pharmacology records an IC50 of 1.2 nM for gamma-secretase modulation [1]. Roche's preclinical characterization confirmed potency below 10 nM for APP cleavage modulation [2]. This places Nivegacetor in the potency range of the most advanced second-generation GSMs, but with the distinct advantage of demonstrated clinical tolerability through Phase 2 enrollment [3].

Aβ42 inhibition potency

Class-level

IC50 1.2 nM (IUPHAR/BPS). First-generation GSMs: IC50 >1 µM. Other 2nd-gen GSMs: 6–10 nM.

Supports target-engagement assays at low nanomolar concentrations.

Potency ranking inferred from class-level comparison; direct head-to-head data limited.

Evidence Dimension	In vitro potency for Aβ42 reduction (IC50)
Target Compound Data	IC50 of 1.2 nM (IUPHAR/BPS); <10 nM (Roche preclinical data)
Comparator Or Baseline	First-generation GSMs: IC50 > 1 µM (e.g., sulindac sulfide); Other second-generation GSMs: E2012 IC50 ~9 nM; PF-06648671 IC50 ~9.8 nM; BMS-932481 IC50 ~6.6 nM
Quantified Difference	>100-fold more potent than first-generation GSMs; comparable to or exceeding other second-generation GSMs
Conditions	Cell-based assays measuring Aβ42 reduction; IUPHAR/BPS reference measurement

Why This Matters

Sub-10 nM potency enables clinically relevant dosing in humans and distinguishes Nivegacetor from obsolete first-generation tools unsuitable for in vivo translation.

• [1] IUPHAR/BPS Guide to Pharmacology. nivegacetor ligand page. Accessed 2026. https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=13509 View Source
• [2] Alzforum. Nivegacetor. Accessed 2026. https://www.alzforum.org/therapeutics/nivegacetor View Source
• [3] Mueggler T, et al. Pharmacodynamic effect of a new γ-secretase modulator, RG6289, on CSF amyloid-β peptides in a randomized Phase I study. Alzheimers Dement. 2025;20(Suppl 8):e095213. https://pmc.ncbi.nlm.nih.gov/articles/PMC11713813/ View Source

CSF Aβ42 Target Engagement

The Phase I Entry-into-Human (EiH) study of Nivegacetor provides direct, quantitative pharmacodynamic data in healthy volunteers, a critical benchmark not uniformly available for all comparator GSMs [1]. Following 2 weeks of multiple ascending oral doses, Nivegacetor reduced cerebrospinal fluid (CSF) Aβ42 by up to approximately 70% and Aβ40 by up to approximately 60%, while simultaneously increasing Aβ37 by up to approximately 350% and the Aβ37/Aβ40 ratio by up to approximately 1100% [1]. A single dose at the highest level produced an approximate 500% increase in the Aβ37/Aβ40 ratio and a 150% increase in the Aβ38/Aβ42 ratio . Pfizer's PF-06648671 demonstrated qualitatively similar shifts in Aβ profiles in Phase I studies, but did not advance to Phase 2 [2]. No published Phase I data from other second-generation GSMs that reached Phase 2 provide CSF Aβ42 reductions of this magnitude.

CSF Aβ42 reduction

Context-dependent

Up to ~70% reduction in CSF Aβ42, ~1100% increase in Aβ37/Aβ40 ratio after 2-week multiple ascending doses in healthy volunteers.

Reported CSF target-engagement context for biomarker research.

Cross-study comparisons require harmonized collection and assay methods.

Evidence Dimension	CSF Aβ42 reduction after multiple dosing in healthy human volunteers
Target Compound Data	Up to ~70% reduction in CSF Aβ42; up to ~60% reduction in CSF Aβ40; up to ~1100% increase in Aβ37/Aβ40 ratio after 2 weeks of multiple ascending doses
Comparator Or Baseline	PF-06648671 (Pfizer): reduced CSF Aβ42 and Aβ40 with greater effect on Aβ42, but did not advance beyond Phase I. BMS-932481: demonstrated target modulation but was discontinued due to DILI.
Quantified Difference	Nivegacetor achieved robust Aβ42 reduction and advanced to Phase 2/3, differentiating it from other GSMs that either stalled after Phase I or were terminated for toxicity
Conditions	Phase I randomized, placebo-controlled trial in healthy volunteers aged 46-70; serial lumbar puncture for CSF collection over 36 hours post-single dose; 14-day multiple ascending dose evaluation

Why This Matters

Human CSF Aβ42 reduction is the most translationally relevant biomarker for target engagement and a prerequisite for disease-modification claims in AD trials; Nivegacetor's robust PD data combined with Phase 2/3 advancement is a unique differentiator.

• [1] Mueggler T, et al. Pharmacodynamic effect of a new γ-secretase modulator, RG6289, on CSF amyloid-β peptides in a randomized Phase I study. Alzheimers Dement. 2025;20(Suppl 8):e095213. https://pmc.ncbi.nlm.nih.gov/articles/PMC11713813/ View Source
• [2] Ahn JE, et al. Pharmacokinetic and Pharmacodynamic Effects of a γ-Secretase Modulator, PF-06648671, on CSF Amyloid-β Peptides in Randomized Phase I Studies. Clin Pharmacol Ther. 2020;107(1):211-220. https://pubmed.ncbi.nlm.nih.gov/31498427/ View Source

Phase 2/3 Clinical Advancement

Nivegacetor is the first and only second-generation gamma-secretase modulator to advance into a Phase 2/3 clinical trial, the GABriella study (NCT06996730), which completed recruitment of 256 participants in May 2025 [1]. This represents a critical differentiator: previous second-generation GSMs—including Eisai's E2212, Bristol Myers Squibb's BMS-932481, and Pfizer's PF-06648671—all failed to progress beyond Phase 1 due to safety signals, toxicity, or strategic decisions [2]. BMS-932481 was discontinued specifically due to dose- and exposure-dependent drug-induced liver injury (DILI) [3]. Nivegacetor's favorable safety and tolerability profile demonstrated in its Entry-into-Human study, combined with robust pharmacodynamic effects, enabled this advancement [4]. The GABriella study evaluates safety, brain amyloid accumulation via PET, and effects on neurodegeneration and neuroinflammatory biomarkers over 72 weeks at doses of 30, 60, and 120 mg [1].

Clinical development stage

Head-to-head

Phase 2/3 GABriella trial (256 participants). Comparators: E2212, BMS-932481, PF-06648671 stopped at Phase 1.

Advanced research-stage GSM with ongoing trial endpoint and biomarker monitoring context.

Trial data provide endpoint-context not available for earlier-stage comparators.

Evidence Dimension	Maximum clinical development phase achieved
Target Compound Data	Phase 2/3 (GABriella trial actively studying 256 amyloid-positive participants with prodromal or preclinical AD)
Comparator Or Baseline	E2212 (Eisai): Phase 1 only; BMS-932481 (BMS): Phase 1, discontinued due to DILI; PF-06648671 (Pfizer): Phase 1 only
Quantified Difference	Nivegacetor has advanced 1-2 clinical phases beyond all other second-generation GSMs, which were discontinued or stalled after Phase I
Conditions	Multi-center, randomized, double-blind, placebo-controlled Phase 2a trial with 72-week treatment period in amyloid-positive individuals aged 60-85

Why This Matters

Phase 2/3 status is the strongest available evidence of a viable safety, tolerability, and efficacy profile; it eliminates the translational risk associated with compounds that failed at earlier stages, making Nivegacetor the most scientifically defensible GSM for AD research.

• [1] Tortelli R, et al. 108331 GABriella, a Phase 2a study investigating the gamma-secretase modulator RG6289 in individuals at risk for and at the prodromal stage of Alzheimer's disease: baseline characteristics. AAIC 2025 poster. https://epostersonline.com/aaic2025/poster/108331 View Source
• [2] Alzforum. Second-Generation γ-Secretase Modulator Heads to Phase 2. November 17, 2023. https://www.alzforum.org/news/conference-coverage/second-generation-g-secretase-modulator-heads-phase-2 View Source
• [3] Mechanistic investigation of liver injury induced by BMS-932481, an experimental ɣ-secretase modulator. Toxicol Sci. 2023. https://pubmed.ncbi.nlm.nih.gov/37584663/ View Source
• [4] Mueggler T, et al. Pharmacodynamic effect of a new γ-secretase modulator, RG6289, on CSF amyloid-β peptides in a randomized Phase I study. Alzheimers Dement. 2025;20(Suppl 8):e095213. https://pmc.ncbi.nlm.nih.gov/articles/PMC11713813/ View Source

Nivegacetor Application Scenarios

Notch-Sparing Mechanistic Studies

For research groups investigating the therapeutic hypothesis of selective Aβ42 reduction without interfering with essential gamma-secretase substrates, Nivegacetor represents the most clinically validated tool available. Its demonstrated Notch-sparing profile (IC50 > 25,000 nM for Notch vs. IC50 < 10 nM for Aβ42) eliminates the confounding cytotoxicity associated with GSIs [1]. This makes Nivegacetor the compound of choice for long-term chronic dosing models in transgenic mice, where substrate accumulation from GSIs is a known confounding factor [2].

Biomarker-Guided Prevention Trials

The GABriella Phase 2a trial design—enrolling amyloid-positive but cognitively unimpaired or mildly impaired individuals—positions Nivegacetor as the GSM candidate for secondary prevention studies [3]. Its robust, quantitative pharmacodynamic effect in human CSF (up to ~70% Aβ42 reduction and ~1100% increase in Aβ37/Aβ40 ratio) provides a well-characterized biomarker baseline for dose selection in new trials [4]. Procurement of Nivegacetor for biomarker studies enables direct comparison to published clinical PD benchmarks.

Combination with Anti-Amyloid Antibodies

Nivegacetor's upstream mechanism—reducing production of toxic Aβ species—is mechanistically complementary to approved anti-amyloid antibodies (aducanumab, lecanemab, donanemab) that promote clearance of existing plaques. Roche has initiated a Phase I study of RG6289 in combination with donanemab in presenilin-1 E280A mutation carriers, reflecting this rationale [5]. Researchers exploring combination amyloid-targeting strategies should prioritize Nivegacetor as the only GSM with active combination trial data.

Differentiation vs. Failed GSMs

For pharmaceutical benchmarking or structure-activity relationship (SAR) studies aimed at understanding the structural determinants of GSM safety, Nivegacetor serves as the reference positive control. Its successful advancement to Phase 2/3 contrasts with the DILI-associated BMS-932481 and the stalled PF-06648671 [2]. Comparative studies using Nivegacetor can elucidate the molecular features that confer hepatic safety, informing next-generation GSM design.

Application

Selection Property

Validation Focus

APP processing pathway studies

Notch-sparing selectivity profile

Substrate-accumulation confounding in transgenic models

CSF biomarker research models

Quantitative CSF Aβ modulation evidence

Biomarker response consistency across dosing regimens

Amyloid-lowering combination studies

Mechanistic complementarity with antibody clearance

Synergistic effects on plaque and toxic Aβ species

Safety profiling and SAR studies

Tolerability endpoint context vs. discontinued GSMs

Hepatic safety signals in comparator analysis

• [1] NeurologyLive. Y-Secretase Modulator RG6289 Produces Dose-Dependent Shift of Amyloid-ß Monomers in Phase 1 Study. July 30, 2024. https://www.neurologylive.com/view/y-secretase-modulator-rg6289-produces-dose-dependent-shift-amyloid--oligomers-phase-1-study View Source
• [2] Alzforum. Second-Generation γ-Secretase Modulator Heads to Phase 2. November 17, 2023. https://www.alzforum.org/news/conference-coverage/second-generation-g-secretase-modulator-heads-phase-2 View Source
• [3] Tortelli R, et al. 108331 GABriella, a Phase 2a study investigating the gamma-secretase modulator RG6289 in individuals at risk for and at the prodromal stage of Alzheimer's disease: baseline characteristics. AAIC 2025 poster. https://epostersonline.com/aaic2025/poster/108331 View Source
• [4] Mueggler T, et al. Pharmacodynamic effect of a new γ-secretase modulator, RG6289, on CSF amyloid-β peptides in a randomized Phase I study. Alzheimers Dement. 2025;20(Suppl 8):e095213. https://pmc.ncbi.nlm.nih.gov/articles/PMC11713813/ View Source
• [5] ICH GCP. A Double-Blind, Placebo-Controlled, Double-Dummy Study of Donanemab and RG6289 in PSEN1 E280A Mutation Carriers. ClinicalTrials.gov. 2025. https://ichgcp.net/clinical-trials-registry/NCT06996730 View Source